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Compound of Interest

Compound Name: 17-Methyltetracosanoyl-CoA

Cat. No.: B15547280

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methyltetracosanoyl-CoA is a branched-chain very-long-chain fatty acyl-CoA. Molecules
of this class are increasingly recognized for their roles in cellular signaling and metabolism.
Notably, branched-chain fatty acyl-CoAs have been identified as high-affinity ligands for the
Peroxisome Proliferator-Activated Receptor alpha (PPARQ), a key regulator of lipid metabolism.
[1][2] This document provides detailed protocols for in vitro assays to investigate the biological
activity of 17-Methyltetracosanoyl-CoA, focusing on its interaction with PPARQ.

Data Presentation

The following tables summarize hypothetical quantitative data for 17-Methyltetracosanoyl-
CoA based on typical results for similar branched-chain fatty acyl-CoAs.

Table 1: Binding Affinity of Fatty Acyl-CoAs to PPAR«
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Dissociation Constant (Kd)

Compound Assay Method

(nM)
17-Methyltetracosanoyl-CoA 15 Fluorescence Quenching
Phytanoyl-CoA (Reference) 10 Fluorescence Quenching
Palmitoyl-CoA (Reference) 50 Fluorescence Quenching

Table 2: PPARa Transactivation Activity in HepG2 Cells

Compound (at 10 Fold Activation (vs.

. EC50 (pM) Assay Method
pM) Vehicle)
17- ,
Dual-Luciferase
Methyltetracosanoyl- 8.5 2.5
Reporter Assay
CoA
WY-14643 (Positive Dual-Luciferase
12.0 0.5
Control) Reporter Assay
17- _
) Dual-Luciferase
Methyltetracosanoic 2.1 > 50
Acid Reporter Assay
ci
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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